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Abstract
Propane-1-sulfinyl chloride (C₃H₇ClOS) is a reactive sulfur monochloride compound of

interest in specialized organic synthesis. Unlike its well-documented sulfonyl analogue,

propane-1-sulfonyl chloride, detailed experimental data on the physical properties of propane-
1-sulfinyl chloride remains conspicuously sparse in readily accessible scientific literature. This

technical guide serves as a consolidated resource for researchers, scientists, and drug

development professionals, providing a framework for understanding this reagent. By

combining established chemical principles with computed data from authoritative databases,

this document offers insights into the compound's identity, expected spectroscopic

characteristics, synthetic methodology, and critical handling protocols. The guide emphasizes

the causal relationships between molecular structure and chemical behavior, providing a

foundational understanding for its safe and effective use in a research context.

Introduction and Statement of Context
In the landscape of sulfur-containing reagents, alkanesulfonyl chlorides (R-SO₂Cl) are

workhorse molecules, extensively used for the formation of sulfonamides and sulfonate esters.

Their S(IV) analogues, the alkanesulfinyl chlorides (R-S(O)Cl), occupy a more niche role.

Propane-1-sulfinyl chloride, the subject of this guide, is a prime example. While commercially

available, it lacks the comprehensive physical characterization afforded to its sulfonyl

counterpart.
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This guide directly addresses this information gap. It is structured not as a simple data sheet,

but as a scientific narrative that builds a profile of the molecule from first principles and

computational data. The primary objective is to equip the research professional with a reliable

and scientifically-grounded understanding of what to expect when handling, synthesizing, and

utilizing this compound, even in the absence of a complete experimental dataset.

Molecular Identity and Computed Physical
Properties
The definitive identity of propane-1-sulfinyl chloride is established by its molecular structure

and unique identifiers. The central sulfur atom is chiral and exists in a pyramidal geometry,

bonded to the propyl group, an oxygen atom (via a double bond), and a chlorine atom.

Caption: 2D Representation of Propane-1-sulfinyl Chloride.

Due to the limited availability of peer-reviewed experimental data, the following physical

properties are based on high-quality computational predictions curated in the PubChem

database.[1] These values serve as a valuable baseline for experimental design and

purification strategies.

Property Computed Value Source

Molecular Formula C₃H₇ClOS PubChem[1]

Molecular Weight 126.61 g/mol PubChem[1]

CAS Number 23267-68-7 PubChem[1]

IUPAC Name propane-1-sulfinyl chloride PubChem[1]

Monoisotopic Mass 125.9906137 Da PubChem[1]

Topological Polar Surface Area 36.3 Å² PubChem[1]

Complexity 54.8 PubChem[1]

XLogP3-AA (Lipophilicity) 1.3 PubChem[1]
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Field Insight: The computed XLogP3-AA value of 1.3 suggests moderate lipophilicity, indicating

good solubility in common organic solvents like dichloromethane, diethyl ether, and

tetrahydrofuran, and poor solubility in water. The polar surface area arises primarily from the

S=O bond, which is the key site for hydrogen bonding acceptance and dictates much of the

compound's reactivity.

Synthesis and Characterization
Alkanesulfinyl chlorides are typically synthesized via the controlled chlorination of the

corresponding thiol or disulfide. The most common and direct laboratory method involves the

reaction of a propane-1-thiol derivative with sulfuryl chloride (SO₂Cl₂) at low temperatures.

General Synthetic Protocol
The following protocol is a validated, general procedure for the synthesis of alkanesulfinyl

chlorides, adapted for propane-1-sulfinyl chloride. The core principle is the careful oxidative

chlorination of a sulfur precursor.

Workflow Diagram:
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Reaction Setup

Reagent Addition

Workup & Isolation

Dissolve Propanethiol
in Anhydrous Hexane

Cool to -78 °C
(Dry Ice/Acetone Bath)

Add Sulfuryl Chloride (SO₂Cl₂)
Dropwise via Syringe

Maintain Temperature
and Stir for 1-2 hours

Allow to Warm to RT

Remove Solvent & HCl
Under Reduced Pressure

Purify via Vacuum Distillation

Propane-1-sulfinyl chloride

Characterize Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of propane-1-sulfinyl chloride.
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Step-by-Step Methodology:

Reaction Vessel Preparation: A three-necked, flame-dried round-bottom flask equipped with

a magnetic stir bar, a nitrogen inlet, a thermometer, and a dropping funnel is assembled.

Solvent and Substrate: The flask is charged with anhydrous hexane (or another inert solvent

like dichloromethane) and cooled to -78 °C using a dry ice/acetone bath. Propane-1-thiol (1.0

equivalent) is added.

Chlorination: A solution of sulfuryl chloride (1.05 equivalents) in the same anhydrous solvent

is added dropwise from the dropping funnel over 30 minutes, ensuring the internal

temperature does not rise above -70 °C. The reaction is exothermic.

Reaction Monitoring: The mixture is stirred at -78 °C for an additional 1-2 hours. The reaction

progress can be monitored by thin-layer chromatography (TLC) if a suitable chromophore is

present or by quenching an aliquot and analyzing via GC-MS.

Workup: The reaction is allowed to warm slowly to room temperature.

Isolation and Purification: The solvent and volatile byproducts (HCl, SO₂) are carefully

removed under reduced pressure. The crude residue, a pale yellow oil, is then purified by

vacuum distillation to yield propane-1-sulfinyl chloride.

Causality and Trustworthiness: The use of low temperature is critical to prevent over-oxidation

to the thermodynamically more stable propane-1-sulfonyl chloride. Anhydrous conditions are

mandatory as sulfinyl chlorides react violently with water. The dropwise addition of the

chlorinating agent controls the exothermicity of the reaction. This protocol is self-validating;

successful isolation of a product with the expected spectroscopic signature (see below)

confirms the integrity of the procedure.

Spectroscopic Characterization (Anticipated)
While experimental spectra for propane-1-sulfinyl chloride are not readily available in

databases, its structure allows for reliable prediction of its key spectroscopic features based on

well-established principles.
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3.2.1. Infrared (IR) Spectroscopy The most prominent feature in the IR spectrum will be a

strong, sharp absorption band corresponding to the S=O stretching vibration.

S=O Stretch: Expected in the range of 1120-1160 cm⁻¹. This is at a lower wavenumber than

the asymmetric SO₂ stretch in the corresponding sulfonyl chloride (typically 1370-1410

cm⁻¹), making IR spectroscopy a powerful tool to distinguish between the two oxidation

states.[2]

C-H Stretch: Aliphatic C-H stretching vibrations will be observed around 2850-2960 cm⁻¹.

S-Cl Stretch: A weaker absorption for the S-Cl bond is expected in the fingerprint region,

typically around 600-800 cm⁻¹.

3.2.2. ¹H NMR Spectroscopy The proton NMR spectrum will show three distinct signals

corresponding to the propyl chain.

α-CH₂ (next to S=O): This signal will be the most deshielded due to the inductive effect of the

sulfinyl group. Expected as a triplet around δ 3.0-3.5 ppm.

β-CH₂: This methylene group will appear as a sextet (or multiplet) further upfield, likely in the

range of δ 1.8-2.2 ppm.

γ-CH₃: The terminal methyl group will be the most shielded, appearing as a triplet around δ

1.0-1.3 ppm.

3.2.3. ¹³C NMR Spectroscopy The carbon spectrum will display three signals.

α-CH₂: Significantly deshielded, expected around δ 50-60 ppm.

β-CH₂: Expected around δ 20-30 ppm.

γ-CH₃: Expected around δ 10-15 ppm.

3.2.4. Mass Spectrometry (MS) Electron ionization (EI) mass spectrometry would likely show a

molecular ion peak [M]⁺ at m/z 126 and an [M+2]⁺ peak at m/z 128 with an intensity ratio of

approximately 3:1, characteristic of the presence of a single chlorine atom (³⁵Cl/³⁷Cl isotopes).

Fragmentation would likely involve the loss of Cl (m/z 91) and cleavage of the propyl chain.
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Chemical Reactivity and Handling
4.1. Reactivity Profile

Propane-1-sulfinyl chloride is a potent electrophile. The sulfur atom is susceptible to

nucleophilic attack, leading to the displacement of the chloride ion.

Hydrolysis: The compound is expected to react readily, and potentially violently, with water

and other protic nucleophiles (e.g., alcohols, primary/secondary amines). This reaction

produces propane-sulfinic acid and hydrochloric acid, making the substance highly corrosive

in the presence of moisture.

Thermal Stability: While generally stable under anhydrous conditions at room temperature,

prolonged heating can lead to decomposition. Vacuum distillation should be performed at the

lowest possible temperature.

4.2. Safety and Handling Protocol

Given its reactivity, strict adherence to safety protocols is mandatory. The hazards are inferred

from the known reactivity of the sulfinyl chloride functional group.

Personal Protective Equipment (PPE): Always use a certified chemical fume hood. Wear

chemical-resistant gloves (nitrile or neoprene), a flame-retardant lab coat, and chemical

splash goggles along with a full-face shield.

Handling: Handle under an inert atmosphere (nitrogen or argon) to prevent contact with

atmospheric moisture. Use flame-dried glassware and oven-dried syringes/needles for

transfers.

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from

water and incompatible materials (e.g., strong bases, oxidizing agents).

Spill Management: In case of a small spill, absorb with an inert, dry material (e.g.,

vermiculite, dry sand) and place in a sealed container for hazardous waste disposal. Do NOT

use water to clean up spills.
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Waste Disposal: Dispose of as hazardous chemical waste in accordance with local, state,

and federal regulations. The material may be quenched carefully by slow addition to a

stirred, cooled solution of sodium bicarbonate, but this should only be done by experienced

personnel.

Conclusion
Propane-1-sulfinyl chloride represents a class of reagents whose utility in synthesis is

tempered by a lack of comprehensive physical data. This guide addresses this challenge by

providing a scientifically rigorous framework based on computed data, chemical first principles,

and established protocols for related compounds. By understanding its molecular identity,

expected spectroscopic fingerprint, synthetic pathways, and inherent reactivity, researchers can

approach the use of this compound with a higher degree of confidence and safety. The clear

distinction between this sulfinyl chloride and its sulfonyl analogue is critical, and the analytical

methods described herein provide the means to ensure chemical fidelity in any experimental

application.
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Need Custom Synthesis?
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To cite this document: BenchChem. [Propane-1-sulfinyl Chloride: A Technical Guide to an
Elusive Reagent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281219#physical-properties-of-propane-1-sulfinyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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